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Abstract

Climazolam, sold under the trade name Climasol, is a potent imidazobenzodiazepine with
significant sedative, hypnotic, and anxiolytic properties.[1] Developed by Hoffman-LaRoche, it
is primarily utilized in veterinary medicine as an anesthetic agent.[1] This technical guide
provides a comprehensive overview of the chemical structure, physicochemical properties, and
known pharmacological characteristics of Climazolam. It is intended to serve as a resource for
researchers and professionals engaged in drug development and related scientific fields.

Chemical Identity and Structure

Climazolam is chemically designated as 8-chloro-6-(2-chlorophenyl)-1-methyl-4H-imidazo[1,5-
a][2][3]benzodiazepine.[4] Its structure is characterized by a fused imidazole ring, which
classifies it as an imidazobenzodiazepine, a subclass of benzodiazepines that includes
compounds like midazolam and remimazolam.

Table 1: Chemical Identifiers of Climazolam
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Identifier Value Reference

8-chloro-6-(2-chlorophenyl)-1-
IUPAC Name methyl-4H-imidazo[1,5-a][2] [4]

[3]benzodiazepine

CAS Number 59467-77-5 [4]
Molecular Formula C1sH13CI2N3 [4]
Molecular Weight 342.22 g/mol [4]

CC1=NC=C2N1C3=CC=C(Cl)
SMILES C=C3C(C4=CC=CC=C4Cl)=N
C2

Table 2: Physicochemical Properties of Climazolam

Property Value Notes
XLogP3 3.0 Computed by XLogP3 3.0
Hydrogen Bond Donor Count 0 Computed by Cactvs 3.4.8.18
Hydrogen Bond Acceptor
Count 3 Computed by Cactvs 3.4.8.18
Rotatable Bond Count 1 Computed by Cactvs 3.4.8.18
Exact Mass 341.0486528 Da Computed by PubChem 2.2
Monoisotopic Mass 341.0486528 Da Computed by PubChem 2.2
Topological Polar Surface Area  30.2 A2 Computed by Cactvs 3.4.8.18
Heavy Atom Count 23 Computed by PubChem
Complexity 469 Computed by Cactvs 3.4.8.18
Pharmacology

Mechanism of Action
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Like other benzodiazepines, Climazolam exerts its effects by modulating the gamma-
aminobutyric acid type A (GABA-A) receptor, the primary inhibitory neurotransmitter receptor in
the central nervous system. It binds to the benzodiazepine site on the GABA-A receptor, a
distinct allosteric site from the GABA binding site. This binding potentiates the effect of GABA,
leading to an increased influx of chloride ions into the neuron. The resulting hyperpolarization
of the neuronal membrane makes it less excitable and produces the characteristic sedative,
anxiolytic, muscle relaxant, and hypnotic effects of benzodiazepines.

Start: 8-chloro-6-(2-chloropheny)-1-methyl-4H-
[m‘dam[]vsral[]v albenzodiazepine-3-carboxyiic acid Dissolve in high-boiling solvent Heat to induce decarboxylation Monitor reaction (e.g., HPLC

Sample Preparation

Plasma Sample

(Protein Precipitatior)

(Solid—Phase or Liquid-Liquid ExtractiorD

Ane%ysis

(HPLC Separation (C18 columnD
(Tandem Mass Spectrometry (ESI+, MRM))
(Data Acquisition and Quantificatior)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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